2',3'-Isopropylideneinosine

• IUPAC Name: 9-[6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-1H-purin-6-one
• InChI: InChI=1S/C13H16N4O5/c1-13(2)21-8-6(3-18)20-12(9(8)22-13)17-5-16-7-10(17)14-4-15-11(7)19/h4-6,8-9,12,18H,3H2,1-2H3,(H,14,15,19)
• InChI Key: LIEKLUBCIPVWQD-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC2C(OC(C2O1)N3C=NC4=C3N=CNC4=O)CO)C
• Molecular Formula: C13H16N4O5
• DSSTOX Substance ID: DTXSID30943951
• Molecular Weight: 308.29 g/mol
• CAS No.: 2140-11-6

Description

“2’,3’-O-Isopropylideneinosine” is a chemical compound with the molecular formula C13H16N4O5. It has a molecular weight of 308.29 g/mol. It is used in various chemical reactions and has been the subject of several studies.

Synthesis Analysis

The synthesis of “2’,3’-O-Isopropylideneinosine” has been described in a study published in Nature Communications. The study details the development of a machine learning model for accurate nucleoside hydrogels prediction based on descriptors.

Molecular Structure Analysis

The molecular structure of “2’,3’-O-Isopropylideneinosine” consists of a six-membered ring with two nitrogen atoms at positions 1 and 3. It also contains total 41 bond(s); 25 non-H bond(s), 7 multiple bond(s), 2 rotatable bond(s), 2 double bond(s), 5 aromatic bond(s), 3 five-membered ring(s), 1 six-membered ring(s), 1 eight-membered ring(s), 1 nine-membered ring(s), 1 amidine derivative(s), 1 secondary amine(s) (aromatic), 1 hydroxyl.

Chemical Reactions Analysis

The chemical reactions involving “2’,3’-O-Isopropylideneinosine” have been studied in various contexts. For instance, it has been used in reactions accompanied by the phosphorylation of 2′, 3′-O-isopropylidene nucleosides with phosphoryl chloride in the absence of an organic solvent.

Physical and Chemical Properties Analysis

“2’,3’-O-Isopropylideneinosine” has several physical and chemical properties. It has a molecular weight of 308.29 g/mol and a complexity of 601. It has 1 hydrogen bond donor count, 6 hydrogen bond acceptor count, and 2 rotatable bond count. Its exact mass and monoisotopic mass are 308.11206962 g/mol.

Scientific Research Applications

Phosphorylation and Chemical Reactions

• Phosphorylation of Nucleosides: 2',3'-Isopropylideneinosine is involved in phosphorylation reactions with phosphoryl chloride, leading to derivatives like 5'-chloro-5'-deoxy 2',3'-O-isopropylideneinosine and others (Kusashio & Yoshikawa, 1968).
• Reductive Cleavage: It undergoes reductive cleavage with diisobutylaluminum hydride, resulting in derivatives that help in synthesizing acyclonucleosides (Kitade, Hirota, & Maki, 1993).

Molecular Scaffold and Structural Studies

• Molecular Scaffold: The 2',3'-Isopropylidene group serves as a molecular scaffold for introducing modifications in adenosine, aiding in the study of enzymatic activities (Ciuffreda, Alessandrini, & Santaniello, 2007).
• Glycosyl Conformation Analysis: Studies have been conducted on the glycosyl conformations of nucleosides including 2',3'-O-isopropylidene derivatives, using methods like the nuclear Overhauser effect (Davis & Hart, 1972).

Synthesis and Preparation Methods

• Synthesis of Polyunsaturated Diacylglycerols: 1,2-Isopropylidene-3-methoxyethoxymethyl-sn-glycerol, related to this compound, is used in the synthesis of complex polyunsaturated diacylglycerols (Duralski, Spooner, & Watts, 1989).

Other Applications

• Selective Phosphorylation: Studies have also looked into the selective phosphorylation of unprotected nucleosides, including 2',3'-O-isopropylidene nucleosides, which could have implications in biochemical synthesis (Yoshikawa, Kato, & Takenishi, 1969).
• Cyclotriphosphazene Derivatives Synthesis: The compound has been used in the synthesis and study of cyclotriphosphazene derivatives, which are of interest in chemistry and materials science (Öztürk et al., 2019).

Mechanism of Action

Mode of Action

It is known that the compound is involved in the synthesis of bioactive cyclic adenosine diphosphate ribose (cadpr) derivatives . The hypoxanthine in 2’,3’-O-Isopropylideneinosine replaces adenosine in these derivatives .

Biochemical Pathways

The compound is involved in the synthesis of cADPR derivatives, which play a role in Ca2+ homeostasis .

Result of Action

The compound is known to be involved in the synthesis of cADPR derivatives , which have various biological effects, including the regulation of intracellular calcium levels .

Biochemical Analysis

Biochemical Properties

It is known that this compound interacts with various enzymes, proteins, and other biomolecules . The nature of these interactions is complex and depends on the specific biochemical context .

Cellular Effects

It is known that this compound can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is known that this compound can exert its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

It is known that this compound can have long-term effects on cellular function in both in vitro and in vivo studies .

Metabolic Pathways

It is known that this compound can interact with various enzymes and cofactors, and can have effects on metabolic flux or metabolite levels .

Transport and Distribution

It is known that this compound can interact with various transporters or binding proteins, and can have effects on its localization or accumulation .

Subcellular Localization

It is known that this compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications .